Cas no 30761-33-2 (Benzamide,N-[2-(4-cyano-2-thiazolyl)ethyl]-)

• Product Name: Benzamide,N-[2-(4-cyano-2-thiazolyl)ethyl]-
• CAS No: 30761-33-2
• MF: C₁₃H₁₁N₃OS
• MW: 257.310940980911
• CID: 321673
• PubChem ID: 285722
• Update Time: 2025-04-19

Benzamide,N-[2-(4-cyano-2-thiazolyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-[2-(4-cyano-2-thiazolyl)ethyl]-
• N-[2-(4-cyano-1,3-thiazol-2-yl)ethyl]benzamide
• 2-(2-Benzamidoaethyl)-4-nitrilothiazol
• 2-(2-benzoylamino-ethyl)-thiazole-4-carbonitrile
• AC1L63O9
• AC1Q4RJU
• AR-1K3611
• NSC143138
• DTXSID80301406
• 30761-33-2
• CHEMBL2141451
• MLS002920580
• SMR001798168
• NSC-143138

• Inchi： 1S/C13H11N3OS/c14-8-11-9-18-12(16-11)6-7-15-13(17)10-4-2-1-3-5-10/h1-5,9H,6-7H2,(H,15,17)
• InChI Key： XWKJXJMAQXHKRT-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)N=C1CCNC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 257.06243
• Monoisotopic Mass: 257.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 94Ų

Experimental Properties

• PSA: 65.78
• LogP: 2.37818

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides